Cas no 551951-03-2 (3,6-diiodo-9-(4-methylphenyl)sulfonylcarbazole)

3,6-diiodo-9-(4-methylphenyl)sulfonylcarbazole structure
551951-03-2 structure
Product Name:3,6-diiodo-9-(4-methylphenyl)sulfonylcarbazole
CAS No:551951-03-2
MF:C19H13I2NO2S
MW:573.185968160629
CID:2831599
PubChem ID:71441593
Update Time:2025-04-21

3,6-diiodo-9-(4-methylphenyl)sulfonylcarbazole Chemical and Physical Properties

Names and Identifiers

    • 3,6-diiodo-9-(4-methylphenyl)sulfonylcarbazole
    • 3,6-diodo-9-(toluene-4-sulfonyl)carbazole;9H-Carbazole,3,6-diiodo-9-[(4-methylphenyl)sulfonyl];3,6-diiodo-N-tosylcarbazole;3,6-diiodo-9-tosyl-9H-carbazole;3,6-diiodo-9-(toluene-4-sulfonyl)-carbazole;3,6-diiodo-9-(4-toluenesulfonyl)-9H-carbazole;
    • DTXSID40850521
    • SCHEMBL16605721
    • 551951-03-2
    • DTXCID10801262
    • 3,6-Diiodo-9-[(4-methylphenyl)sulfonyl]-9H-carbazole
    • 3,6-Diiodo-9-tosyl-9H-carbazole
    • DB-378337
    • 3,6-Diiodo-9-(4-methylbenzene-1-sulfonyl)-9H-carbazole
    • Inchi: 1S/C19H13I2NO2S/c1-12-2-6-15(7-3-12)25(23,24)22-18-8-4-13(20)10-16(18)17-11-14(21)5-9-19(17)22/h2-11H,1H3
    • InChI Key: YOLAPWHPPHACTP-UHFFFAOYSA-N
    • SMILES: IC1=CC=C2C(=C1)C1C=C(C=CC=1N2S(C1C=CC(C)=CC=1)(=O)=O)I

Computed Properties

  • Exact Mass: 572.87600
  • Monoisotopic Mass: 572.87565Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 2
  • Complexity: 559
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.2
  • Topological Polar Surface Area: 47.5Ų

Experimental Properties

  • PSA: 47.45000
  • LogP: 6.62990
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